N'-(2-hydroxy-5-nitrobenzylidene)-2-(4-methyl-1-piperazinyl)acetohydrazide

• IUPAC Name: N-[(Z)-(2-hydroxy-5-nitrophenyl)methylideneamino]-2-(4-methylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C14H19N5O4/c1-17-4-6-18(7-5-17)10-14(21)16-15-9-11-8-12(19(22)23)2-3-13(11)20/h2-3,8-9,20H,4-7,10H2,1H3,(H,16,21)/b15-9-
• InChI Key: VDMBBEDEILXBCF-DHDCSXOGSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O
• Isomeric SMILES: CN1CCN(CC1)CC(=O)N/N=C\C2=C(C=CC(=C2)[N+](=O)[O-])O
• Molecular Formula: C14H19N5O4
• Molecular Weight: 321.33 g/mol

Description

N'-(2-hydroxy-5-nitrobenzylidene)-2-(4-methyl-1-piperazinyl)acetohydrazide, also known as HNHA, is a compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. HNHA is a hydrazide derivative that has been synthesized through various methods and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N'-(2-hydroxy-5-nitrobenzylidene)-2-(4-methyl-1-piperazinyl)acetohydrazide is not fully understood. However, research has suggested that this compound exerts its therapeutic effects through various pathways, including the inhibition of protein kinases, the modulation of transcription factors, and the regulation of signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-tumor properties. Research has shown that this compound can reduce the production of pro-inflammatory cytokines and reactive oxygen species, which play a crucial role in the pathogenesis of various diseases. Additionally, this compound has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

The advantages of using N'-(2-hydroxy-5-nitrobenzylidene)-2-(4-methyl-1-piperazinyl)acetohydrazide in lab experiments include its ability to exhibit potent therapeutic effects in various diseases and its relatively low toxicity. However, the limitations of using this compound in lab experiments include its limited solubility in water and its instability in acidic conditions.

Future Directions

There are various future directions for the research and development of N'-(2-hydroxy-5-nitrobenzylidene)-2-(4-methyl-1-piperazinyl)acetohydrazide. One potential direction is to investigate the use of this compound in combination with other therapeutic agents to enhance its efficacy and reduce potential side effects. Additionally, further research is needed to elucidate the exact mechanism of action of this compound and its potential therapeutic applications in other diseases. Finally, the development of novel formulations of this compound that improve its solubility and stability would be beneficial for its clinical translation.
In conclusion, this compound is a hydrazide derivative that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound exhibits promising biochemical and physiological effects and has been extensively studied for its potential therapeutic applications in various diseases. Further research is needed to elucidate the exact mechanism of action of this compound and its potential therapeutic applications in other diseases.

Scientific Research Applications

N'-(2-hydroxy-5-nitrobenzylidene)-2-(4-methyl-1-piperazinyl)acetohydrazide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. Research has shown that this compound exhibits anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. This compound has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in Alzheimer's disease models. Additionally, this compound has been shown to have hypoglycemic effects by improving glucose tolerance and insulin sensitivity in diabetic animal models.